Cas no 37519-04-3 (Benzyl 1-methylhydrazinecarboxylate)

• Product Name: Benzyl 1-methylhydrazinecarboxylate
• CAS No: 37519-04-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD21604061
• CID: 1026262
• PubChem ID: 11217590
• Update Time: 2025-05-22

Benzyl 1-methylhydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 1-methylhydrazinecarboxylate
• benzyl N-amino-N-methylcarbamate
• 3-(benzylaMino)propan-1-ol
• 1-N-Cbz-1-methylhydrazine
• 1-Methylhydrazinecarboxylic acid phenylmethyl ester
• Hydrazinecarboxylic acid, 1-methyl-, phenylmethyl ester
• benzyl 2-methylcarbazate
• C4H3F7N2
• DHBHFHDKOHJROV-UHFFFAOYSA-N
• 2-Methylcarbazic acid benzyl ester
• 4803AB
• WT1530
• 1903AE
• ST24024646
• 37519-0
• MFCD21604061
• 1-Cbz-1-methylhydrazine
• Benzyl1-Methylhydrazinecarboxylate
• CS-W022587
• EN300-133247
• SY114540
• DTXSID00459019
• DB-360144
• N-METHYLBENZYLOXYCARBOHYDRAZIDE
• DS-16987
• AKOS015999196
• N-methyl(benzyloxy)carbohydrazide
• SCHEMBL3149010
• 37519-04-3
• O11694
• benzyl 1-methylhydrazine-1-carboxylate
• A856288
• XH1242

• MDL： MFCD21604061
• Inchi： 1S/C9H12N2O2/c1-11(10)9(12)13-7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3
• InChI Key： DHBHFHDKOHJROV-UHFFFAOYSA-N
• SMILES： O(C(N(C)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Experimental Properties

• PSA: 55.56

Benzyl 1-methylhydrazinecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD218432)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Benzyl 1-methylhydrazinecarboxylate

Recent Advances in the Application of Benzyl 1-methylhydrazinecarboxylate (CAS: 37519-04-3) in Chemical Biology and Pharmaceutical Research

Benzyl 1-methylhydrazinecarboxylate (CAS: 37519-04-3) is a hydrazine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique hydrazinecarboxylate structure, serves as a crucial intermediate in the synthesis of various bioactive molecules, including anticancer agents, enzyme inhibitors, and other therapeutic compounds. Recent studies have explored its potential in drug discovery, highlighting its role in the development of novel pharmacophores and its utility in medicinal chemistry.

One of the most notable advancements involving Benzyl 1-methylhydrazinecarboxylate is its application in the synthesis of hydrazone-based compounds, which exhibit a broad spectrum of biological activities. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's efficacy as a precursor in the design of hydrazone derivatives targeting cancer cell proliferation. The study reported that derivatives synthesized from Benzyl 1-methylhydrazinecarboxylate showed potent inhibitory effects against several cancer cell lines, including breast and lung cancer, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.

In addition to its anticancer properties, Benzyl 1-methylhydrazinecarboxylate has been investigated for its role in enzyme inhibition. A recent study in *Bioorganic & Medicinal Chemistry Letters* highlighted its utility in the development of inhibitors for monoamine oxidase (MAO) enzymes, which are implicated in neurological disorders such as Parkinson's disease and depression. The study revealed that hydrazinecarboxylate derivatives derived from this compound exhibited selective inhibition of MAO-B, suggesting their potential as therapeutic agents for neurodegenerative diseases. The researchers emphasized the compound's structural flexibility, which allows for fine-tuning of inhibitory activity and selectivity.

Another emerging area of research involves the use of Benzyl 1-methylhydrazinecarboxylate in the synthesis of peptidomimetics and other bioactive molecules. A 2022 publication in *Chemical Communications* detailed its application in the construction of hydrazide-based peptidomimetics, which mimic the structure and function of natural peptides. These peptidomimetics have shown promise in modulating protein-protein interactions, a key target in drug discovery for diseases such as cancer and infectious diseases. The study highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS), enabling efficient and scalable production of these bioactive molecules.

Despite these promising developments, challenges remain in the optimization of Benzyl 1-methylhydrazinecarboxylate-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the pharmacokinetic properties of these derivatives. For instance, a 2023 study in *European Journal of Medicinal Chemistry* explored the introduction of fluorinated groups to improve metabolic stability, yielding derivatives with prolonged half-lives and reduced toxicity profiles.

In conclusion, Benzyl 1-methylhydrazinecarboxylate (CAS: 37519-04-3) represents a valuable tool in chemical biology and pharmaceutical research, with applications spanning anticancer drug development, enzyme inhibition, and peptidomimetic synthesis. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should focus on addressing the translational challenges associated with its derivatives to fully realize their clinical potential.